Cas no 1248028-70-7 (2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid)

• Product Name: 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid
• CAS No: 1248028-70-7
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 5803388
• PubChem ID: 61361021
• Update Time: 2025-06-15

2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(1H-1,2,4-triazol-5-ylmethoxy)-
• 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid
• 1248028-70-7
• AKOS010617954
• CS-0346333
• 2-[(1H-1,2,4-triazol-3-yl)methoxy]acetic acid
• 2-((1h-1,2,4-Triazol-5-yl)methoxy)acetic acid
• Z805529564
• 2-(1H-1,2,4-triazol-5-ylmethoxy)acetic acid
• EN300-1601344

• Inchi： 1S/C5H7N3O3/c9-5(10)2-11-1-4-6-3-7-8-4/h3H,1-2H2,(H,9,10)(H,6,7,8)
• InChI Key： UMZNVMWRQAKWFX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCC1NN=CN=1

Computed Properties

• Exact Mass: 157.04874109g/mol
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 487.7±51.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)

Additional information on 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid

Comprehensive Overview of 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid (CAS No. 1248028-70-7)

2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid (CAS No. 1248028-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,4-triazole ring with a methoxyacetic acid moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications in drug discovery, given the triazole scaffold's prevalence in antimicrobial, antifungal, and anticancer agents.

In recent years, the demand for triazole-based compounds has surged, driven by their role in addressing antibiotic resistance and crop protection challenges. The 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid structure offers a promising platform for designing novel inhibitors targeting enzymes like CYP51 (critical in ergosterol biosynthesis) or HDACs (histone deacetylases). Its carboxylic acid group further enables facile derivatization, aligning with trends in fragment-based drug design and click chemistry methodologies.

From a synthetic chemistry perspective, the compound's CAS No. 1248028-70-7 serves as a key identifier for procurement and regulatory documentation. Its purity and stability under varying pH conditions are frequently discussed in forums, reflecting user concerns about storage conditions and solubility profiles. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring compliance with industry standards for high-throughput screening applications.

Environmental and sustainability considerations also play a role in its adoption. The green chemistry community explores 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid as a candidate for eco-friendly synthesis routes, minimizing hazardous byproducts. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Ongoing research investigates its utility in bioconjugation strategies for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Such innovations address trending topics like precision medicine and targeted protein degradation, frequently searched in academic and biotech circles. The compound’s logP and pKa values are critical parameters for optimizing bioavailability, a recurring focus in pharmacokinetic studies.

In summary, 2-(4H-1,2,4-triazol-3-yl)methoxyacetic acid (CAS No. 1248028-70-7) exemplifies the intersection of medicinal chemistry and materials science. Its adaptability to diverse research needs—from small-molecule therapeutics to agricultural adjuvants—positions it as a compound of enduring relevance. Future directions may explore its integration with AI-driven molecular modeling tools to accelerate discovery pipelines.